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Compound of Interest

Compound Name: Methyl 2-chloro-3-oxopentanoate

Cat. No.: B055832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted GHS

hazards associated with methyl 2-chloro-3-oxopentanoate. Due to the limited availability of

specific toxicological data for this compound, this guide also incorporates information from

structurally similar compounds and standardized testing protocols to offer a thorough

understanding for researchers, scientists, and professionals in drug development.

GHS Hazard Classification
Methyl 2-chloro-3-oxopentanoate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with the following hazards.[1]

Table 1: GHS Hazard Summary for Methyl 2-chloro-3-oxopentanoate[1]
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 alt text Warning

H335: May

cause respiratory

irritation.

Precautionary Statements: A comprehensive list of precautionary statements, including those

for prevention, response, storage, and disposal, can be found in safety data sheets and on the

ECHA C&L Inventory.[1]

Toxicological Data Summary
Specific quantitative toxicological data for methyl 2-chloro-3-oxopentanoate, such as LD50 or

LC50 values, are not readily available in the public domain. However, data from structurally

analogous compounds can provide an indication of potential toxicity.

Table 2: GHS Hazards and Toxicity Data for Structural Analogs
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Compound CAS Number GHS Hazards
Available
Quantitative Data

Methyl 2-chloro-3-

oxopentanoate
114192-09-5

Skin Irrit. 2, Eye Irrit.

2A, STOT SE 3[1]
No data available

Ethyl 2-chloro-3-

oxopentanoate
24045-73-6

Skin Irrit. 2, Eye Irrit.

2A, STOT SE 3[2]
No data available

Methyl 2-

chloroacetoacetate
4755-81-1

Acute Tox. 4 (Oral),

Acute Tox. 4 (Dermal)

[3]

LD50 (mouse,

ingestion): 240

mg/kg[4]

Methyl 2-methyl-3-

oxopentanoate
17422-12-7

Acute Tox. 4 (Oral),

Skin Irrit. 2, Eye Irrit.

2A, STOT SE 3, Flam.

Liq. 4[5]

No specific values

found

Note: The absence of a chlorine atom in methyl 2-methyl-3-oxopentanoate may significantly

alter its toxicological profile.

Experimental Protocols for Hazard Determination
The GHS classifications for methyl 2-chloro-3-oxopentanoate are based on standardized

experimental protocols, primarily the OECD Guidelines for the Testing of Chemicals. Below are

summaries of the methodologies for the relevant hazard classifications.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline determines the potential of a substance to cause reversible or irreversible

inflammatory changes to the skin.[6][7][8][9]

Test Animal: Albino rabbit.[7]

Procedure: A single dose of the test substance (0.5 mL for liquids) is applied to a small area

of shaved skin (approximately 6 cm²) under a semi-occlusive patch for a 4-hour exposure

period.[6][9] An untreated area of the skin serves as a control.[7]
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Observations: The skin is evaluated for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal.[9] Observations can continue

for up to 14 days to assess the reversibility of the effects.[7][10]

Scoring: Skin reactions are scored based on a standardized grading system. If the effects

persist to the end of the 14-day observation period, the substance is considered an irritant.[7]

Preparation Exposure Observation Classification

Select Healthy
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Caption: Workflow for OECD Guideline 404 (Acute Dermal Irritation).

OECD Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to produce irritation or damage to the eye.[11]

[12]

Test Animal: Albino rabbit.[12]

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye

of the animal.[12] The other eye remains untreated and serves as a control.[12] The test is

typically performed sequentially, starting with one animal.[12]

Observations: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at 1, 24, 48, and 72 hours after application.[11][12] The observation

period can extend up to 21 days to assess reversibility.[11]

Scoring: Ocular lesions are scored using a standardized system. The severity and

reversibility of the observed effects determine the classification.[12]
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Caption: Workflow for OECD Guideline 405 (Acute Eye Irritation).

OECD Guideline 403: Acute Inhalation Toxicity
This guideline is used to assess the health hazards arising from short-term exposure to a

substance via inhalation.[13][14][15][16] It can be used to determine the LC50 (median lethal

concentration).[15][16]

Test Animal: The preferred species is the rat.[17]

Procedure: Animals are exposed to the test substance, typically as a vapor or aerosol, in an

inhalation chamber for a defined period, usually 4 hours.[15][16][17] The test can be

conducted using a traditional protocol with multiple concentration groups or a concentration x

time (C x t) protocol.[13][15][17]

Observations: Animals are observed for at least 14 days for signs of toxicity, including

changes in breathing, behavior, and body weight.[13][15][17] A gross necropsy is performed

on all animals at the end of the study.[13][15]

Endpoint: The primary endpoint is mortality, which is used to calculate the LC50. Clinical

observations and pathological findings contribute to the overall hazard assessment, including

respiratory tract irritation.[16]

Preparation Exposure Post-Exposure Observation Data Analysis
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Caption: Workflow for OECD Guideline 403 (Acute Inhalation Toxicity).

Plausible Signaling Pathway for Toxicity
While a specific signaling pathway for the toxicity of methyl 2-chloro-3-oxopentanoate has

not been elucidated, its chemical structure as an α-chloro-β-ketoester suggests a high potential

for reactivity with biological nucleophiles. This reactivity is a likely driver of its irritant properties.

Two primary mechanisms can be proposed:

Nucleophilic Substitution: The chlorine atom at the alpha position is a good leaving group,

making the carbon susceptible to nucleophilic attack by amino or thiol groups on proteins.

Michael Addition: The α,β-unsaturated character of the enol form of the β-ketoester can act

as a Michael acceptor, reacting with biological nucleophiles.

These reactions can lead to covalent modification of proteins, disrupting their function and

triggering cellular stress and inflammatory responses, which manifest as irritation.
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Caption: Plausible mechanism of irritancy for methyl 2-chloro-3-oxopentanoate.
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Conclusion and Recommendations for Safe
Handling
Methyl 2-chloro-3-oxopentanoate is classified as a skin and eye irritant and may cause

respiratory irritation. While specific quantitative toxicity data is lacking, its chemical structure

suggests a high reactivity that warrants careful handling. Professionals working with this

compound should adhere to the following recommendations:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.

Handling: Avoid direct contact with skin and eyes. Prevent the generation of aerosols or

vapors.

First Aid: In case of contact, immediately flush the affected area with copious amounts of

water and seek medical attention.

Given the data gaps, further toxicological testing would be necessary for a comprehensive risk

assessment, especially for applications involving significant potential for human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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